Cas no 15302-96-2 (Pyridinium, 1-ethyl-)

Pyridinium, 1-ethyl- structure
Pyridinium, 1-ethyl- structure
Product Name:Pyridinium, 1-ethyl-
CAS No:15302-96-2
MF:C7H10N
MW:108.161001682281
CID:120913
PubChem ID:15928
Update Time:2025-04-18

Pyridinium, 1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 1-ethyl-
    • 1-ethylpyridin-1-ium
    • Pyridinium, 1-ethyl- (8CI,9CI)
    • 1-ethylpyridinium
    • Ethylpyridinium
    • SCHEMBL98339
    • CHEMBL1237202
    • SCHEMBL14185978
    • Ethylpyridinium bromide
    • InChI=1/C7H10N/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3/q+
    • DTXSID3048075
    • 15302-96-2
    • Inchi: 1S/C7H10N/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3/q+1
    • InChI Key: OIDIRWZVUWCCCO-UHFFFAOYSA-N
    • SMILES: [N+]1(C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 108.081324323g/mol
  • Monoisotopic Mass: 108.081324323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 55.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 3.9Ų
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